Cas no 2418663-59-7 (3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid)

• Product Name: 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid
• CAS No: 2418663-59-7
• MF: C₂₉H₃₀N₂O₆
• MW: 502.558308124542
• CID: 5676816
• PubChem ID: 165860610
• Update Time: 2025-06-15

3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2418663-59-7
• 3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid
• EN300-26625600
• 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid

• Inchi： 1S/C29H30N2O6/c1-29(2,3)37-26(32)16-30-15-18-12-19(27(33)34)14-20(13-18)31-28(35)36-17-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-14,25,30H,15-17H2,1-3H3,(H,31,35)(H,33,34)
• InChI Key： RIOODWQBMOMHKW-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(=O)O)=CC(=C1)CNCC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 502.21038668g/mol
• Monoisotopic Mass: 502.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid

Comprehensive Analysis of 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid (CAS No. 2418663-59-7)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid (CAS No. 2418663-59-7) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring both tert-butoxy and 9H-fluoren-9-yl protective groups, plays a pivotal role in peptide synthesis and drug development. Researchers are increasingly exploring its applications due to its unique properties, such as stability under various conditions and compatibility with solid-phase peptide synthesis (SPPS) methodologies.

The compound's benzoic acid backbone, coupled with the Fmoc-protected amino group, makes it an excellent candidate for constructing complex peptide architectures. Recent studies highlight its utility in the synthesis of bioactive peptides, which are crucial for developing therapeutics targeting metabolic disorders and neurodegenerative diseases. Given the growing demand for peptide-based drugs, 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid is gaining traction in both academic and industrial settings.

One of the most frequently asked questions in online forums and academic discussions revolves around the synthetic pathways for this compound. Researchers often seek optimized protocols to enhance yield and purity, particularly when scaling up production. The incorporation of tert-butoxycarbonyl (Boc) and Fmoc groups necessitates precise reaction conditions, making it a topic of interest for synthetic chemists. Additionally, its solubility in common organic solvents like DMF and DMSO is a critical factor for laboratory applications.

From an SEO perspective, keywords such as "Fmoc-protected amino acids", "peptide synthesis reagents", and "CAS 2418663-59-7 applications" are highly searched in scientific databases. This reflects the compound's relevance in contemporary research. Moreover, its role in green chemistry initiatives—where reducing waste and improving atom economy are prioritized—further elevates its profile. Laboratories focusing on sustainable practices often explore derivatives of this compound to minimize environmental impact.

Another area of interest is the compound's potential in bioconjugation strategies. Its reactive sites allow for selective modifications, enabling the creation of peptide-drug conjugates (PDCs) and antibody-drug conjugates (ADCs). These hybrid molecules are at the forefront of targeted cancer therapies, aligning with the current trend toward personalized medicine. As such, 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid is increasingly cited in patents and preclinical studies.

In conclusion, 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid (CAS No. 2418663-59-7) represents a versatile and valuable tool in modern chemical research. Its applications span from fundamental peptide chemistry to cutting-edge therapeutic development, making it a subject of ongoing exploration. For researchers and industry professionals, understanding its properties and optimizing its use will remain a priority in the years to come.